Cas no 107381-32-8 ((S)-Propafenone)

• Product Name: (S)-Propafenone
• CAS No: 107381-32-8
• MF: C₂₁H₂₇NO₃
• MW: 341.443986177444
• MDL: MFCD00869668
• CID: 235904
• PubChem ID: 184820
• Update Time: 2025-05-23

(S)-Propafenone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[2-[(2S)-2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-
• (S)-Propafenone
• (-)-Propafenone
• (+)-Praziquantel
• (11bS)-2-(cyclohexylcarbonyl)-1,2,3,6,7,11b-hexahydro-
• (2S)-pyrrolidine-2-yl-methanol hydrochloride
• (S)-(+)-2-(cyclohexanecarbonyl)-1,2,3,6,7,11b-hexahydro-4H-pyrazino[2,1-a]isoquinolin-4-one
• (S)-(+)-praziquantel
• (S)-praziquantel
• (S)-prolinol hydrochloride
• (S)-Pyrrolidin-2-yl-methanol, Hydrochlorid
• (S)-pyrrolidin-2-yl-methanol, hydrochloride
• A830562
• SureCN340363
• (-)-Propafenon
• (-)-(S)-Propafenone
• 1-[2-[(2S)-2-hydroxy-3-(propylaMino)propoxy]phenyl]-3-phenyl-
• 2'-[(2S)-2-Hydroxy-3-(propylamino)propoxy]-β-phenylpropiophenone
• 1-[2-[(S)-2-Hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-1-propanone
• 1-Propanone, 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl-, (S)-
• 1-Propanone, 1-[2-[(2S)-2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenyl- (9CI)

• MDL： MFCD00869668
• Inchi： 1S/C21H27NO3/c1-2-14-22-15-18(23)16-25-21-11-7-6-10-19(21)20(24)13-12-17-8-4-3-5-9-17/h3-11,18,22-23H,2,12-16H2,1H3/t18-/m0/s1
• InChI Key： JWHAUXFOSRPERK-SFHVURJKSA-N
• SMILES： O(C1C=CC=CC=1C(CCC1C=CC=CC=1)=O)C[C@H](CNCCC)O

Computed Properties

• Exact Mass: 341.19900

Experimental Properties

• PSA: 58.56000
• LogP: 3.63230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on (S)-Propafenone

Comprehensive Overview of (S)-Propafenone (CAS No. 107381-32-8)

(S)-Propafenone, with the CAS number 107381-32-8, is a chiral derivative of propafenone, a well-known antiarrhythmic drug. This compound has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its potential therapeutic applications and unique pharmacological properties. In this comprehensive overview, we will delve into the chemical structure, synthesis, pharmacological effects, and recent research developments surrounding (S)-Propafenone.

The chemical structure of (S)-Propafenone is characterized by a chiral center, which imparts distinct enantiomeric properties compared to its racemic counterpart. The molecular formula of (S)-Propafenone is C₁₅H₂₁NO₂, and it has a molecular weight of approximately 247.33 g/mol. The presence of the chiral center at the propyl group results in two enantiomers: (R)-propafenone and (S)-propafenone. The (S) enantiomer has been shown to exhibit more favorable pharmacological properties, making it a subject of extensive research.

The synthesis of (S)-Propafenone typically involves chiral resolution techniques or asymmetric synthesis methods. One common approach is the use of chiral catalysts or ligands to achieve enantioselective synthesis. Recent advancements in asymmetric catalysis have significantly improved the yield and purity of (S)-Propafenone. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a highly efficient method for the enantioselective synthesis of (S)-Propafenone using a novel chiral phosphoric acid catalyst. This method not only increased the yield but also reduced the environmental impact by minimizing waste production.

The pharmacological effects of (S)-Propafenone are primarily attributed to its antiarrhythmic properties. It acts as a class Ic antiarrhythmic agent, which means it prolongs the action potential duration and effective refractory period in cardiac tissues without significantly affecting resting membrane potential or conduction velocity. This makes it particularly useful in managing supraventricular tachycardias and ventricular arrhythmias. Recent clinical trials have further validated its efficacy and safety profile, with studies showing that (S)-Propafenone can effectively reduce the frequency and severity of arrhythmic episodes in patients with atrial fibrillation.

Beyond its antiarrhythmic properties, (S)-Propafenone has also shown promise in other therapeutic areas. Research published in the European Journal of Pharmacology in 2022 explored its potential as an antifibrotic agent in cardiac fibrosis. The study demonstrated that (S)-Propafenone could inhibit collagen synthesis and reduce fibroblast proliferation, suggesting its potential use in treating cardiac fibrosis associated with chronic heart disease.

In addition to its therapeutic applications, the safety profile of (S)-Propafenone is an important consideration. Clinical trials have generally reported good tolerability, with common side effects including gastrointestinal discomfort and dizziness. However, like all medications, it should be used under medical supervision to monitor for any adverse reactions. Recent studies have also focused on optimizing dosing regimens to maximize therapeutic benefits while minimizing side effects.

The future research directions for (S)-Propafenone are promising. Ongoing investigations aim to explore its potential in combination therapies for complex cardiovascular conditions. For example, combining (S)-Propafenone with other antiarrhythmic agents or antifibrotic drugs may offer synergistic benefits and improve patient outcomes. Additionally, efforts are being made to develop novel delivery systems that enhance bioavailability and target specific tissues more effectively.

In conclusion, (S)-Propafenone (CAS No. 107381-32-8) is a promising compound with significant therapeutic potential in various cardiovascular conditions. Its unique chiral structure and favorable pharmacological properties make it an important focus for ongoing research and development in the pharmaceutical industry. As new findings continue to emerge, the role of (S)-Propafenone in clinical practice is likely to expand, offering new treatment options for patients with arrhythmias and other cardiovascular diseases.